873790-31-9 Price
This page is the exclusive Price page for 873790-31-9.
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
2-Chloro-1-2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrol-3-ylethan-1-one
C13H13ClN2O
248.708122014999
MFCD07687084
3108842
2-Chloro-1-2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrol-3-ylethan-1-one Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1310391-1g | le yan | 95+% | 1g | ¥7452.00 | 27 Apr. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1310391-2.5g | le yan | 95+% | 2.5g | ¥14580.00 | 27 Apr. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1310391-5g | le yan | 95+% | 5g | ¥21578.00 | 27 Apr. 2024 | |
| Aaron | AR019PVD-50mg | aaron | 95% | 50mg | $130.00 | 14 Feb. 2025 | |
| Aaron | AR019PVD-100mg | aaron | 95% | 100mg | $181.00 | 14 Feb. 2025 | |
| Aaron | AR019PVD-250mg | aaron | 95% | 250mg | $248.00 | 14 Feb. 2025 | |
| Aaron | AR019PVD-500mg | aaron | 95% | 500mg | $452.00 | 14 Feb. 2025 | |
| Aaron | AR019PVD-1g | aaron | 95% | 1g | $595.00 | 14 Feb. 2025 |
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Hubei Cuiyuan Biotechnology Co.,Ltd
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Nanjing jingzhu bio-technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Amadis Chemical Company Limited
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises